Cas no 25238-20-4 (Benzenesulfonic acid,2-nitro-, 3-methylphenyl ester)

• Product Name: Benzenesulfonic acid,2-nitro-, 3-methylphenyl ester
• CAS No: 25238-20-4
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 283141
• PubChem ID: 286911
• Update Time: 2025-04-19

Benzenesulfonic acid,2-nitro-, 3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-nitro-, 3-methylphenyl ester
• (3-methylphenyl) 2-nitrobenzenesulfonate
• 3-methylphenyl 2-nitrobenzenesulfonate
• AC1Q6XXZ
• AG-J-36379
• AR-1F4557
• CTK4F5280
• m-Methylphenyl-o-nitrobenzolsulfonat
• NSC146133
• NSC-146133
• DTXSID70301738
• 25238-20-4

• Inchi： 1S/C13H11NO5S/c1-10-5-4-6-11(9-10)19-20(17,18)13-8-3-2-7-12(13)14(15)16/h2-9H,1H3
• InChI Key： YVVSCTYZFAVFIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(=O)(=O)OC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 293.03583
• Monoisotopic Mass: 293.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 471.8°C at 760 mmHg
• Flash Point: 239.1°C
• Refractive Index: 1.604
• PSA: 86.51
• LogP: 4.27490